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Compound of Interest

Compound Name: 3-(4-Hydroxyphenyl)propionitrile

Cat. No.: B013598 Get Quote

An In-depth Technical Guide to 3-(4-
Hydroxyphenyl)propionitrile
This guide provides essential technical information for researchers, scientists, and drug

development professionals working with 3-(4-Hydroxyphenyl)propionitrile. It covers the core

physicochemical properties and provides a conceptual framework for its identification.

Core Compound Properties
3-(4-Hydroxyphenyl)propionitrile is a chemical compound with applications in various

research areas. A summary of its key identifiers and properties is presented below.
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Property Value Citations

Molecular Weight 147.17 g/mol [1][2]

147.1739 g/mol [3][4][5]

147.18 g/mol

CAS Number 17362-17-3 [1][3][4][5][6][7]

Molecular Formula C₉H₉NO [1][2][3][4][5][6][7]

IUPAC Name
3-(4-

hydroxyphenyl)propanenitrile
[6][7]

Synonyms

β-(4-

Hydroxyphenyl)propionitrile,

Benzenepropanenitrile, 4-

hydroxy-, 3-(p-

Hydroxyphenyl)propiononitrile

[2][3][5]

InChI Key
KDMJGLYRWRHKJS-

UHFFFAOYSA-N
[4][5][6][7]

SMILES OC1=CC=C(CCC#N)C=C1 [8][6][7]

Experimental Protocols
Due to the proprietary and varied nature of experimental protocols, specific, detailed

methodologies for the synthesis, purification, or analysis of 3-(4-Hydroxyphenyl)propionitrile
are not universally standardized and are often developed in-house by research organizations.

Researchers should consult chemical synthesis and analysis literature for general techniques

applicable to aromatic nitriles. Methodologies would typically involve standard organic

synthesis procedures, followed by purification techniques such as column chromatography and

recrystallization, and analytical verification using methods like NMR, IR, and mass

spectrometry.
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The following diagram illustrates a typical workflow for the identification and verification of 3-(4-
Hydroxyphenyl)propionitrile in a laboratory setting.

Compound Identification Workflow
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Spectroscopic Analysis
(e.g., IR, NMR)
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Confirmed Identity:
3-(4-Hydroxyphenyl)propionitrile

Click to download full resolution via product page

Caption: Workflow for the identification of 3-(4-Hydroxyphenyl)propionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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